Cas no 182301-14-0 (D-Alanine,3-amino-N-(phenylsulfonyl)-)

• Product Name: D-Alanine,3-amino-N-(phenylsulfonyl)-
• CAS No: 182301-14-0
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 113828
• PubChem ID: 57370775
• Update Time: 2025-04-18

D-Alanine,3-amino-N-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• D-Alanine,3-amino-N-(phenylsulfonyl)-
• 3-AMINO-(2R)-PHENYLSULPHONYLAMINO-PROPIONIC ACID
• (2R)-3-amino-2-(benzenesulfonamido)propanoic acid
• 3-Amino-(2R)-phenylsulfonylaminopropionicacid
• 3-Amino-(2R)phenylsulfonylaminopropionic acid
• 3-Amino-N-(benzenesulfonyl)-D-alanine
• 182301-14-0
• DTXSID00724779

• Inchi： 1S/C9H12N2O4S/c10-6-8(9(12)13)11-16(14,15)7-4-2-1-3-5-7/h1-5,8,11H,6,10H2,(H,12,13)/t8-/m1/s1
• InChI Key： QSCVWHIJUJGFDU-MRVPVSSYSA-N
• SMILES： S(C1C=CC=CC=1)(N[C@@H](C(=O)O)CN)(=O)=O

Computed Properties

• Exact Mass: 244.05186
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 109.49